Cas no 134123-92-5 (Benzenepropanenitrile,3-ethyl-a,a-dimethyl-)

• Product Name: Benzenepropanenitrile,3-ethyl-a,a-dimethyl-
• CAS No: 134123-92-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 226756
• PubChem ID: 44147757
• Update Time: 2025-04-19

Benzenepropanenitrile,3-ethyl-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,3-ethyl-a,a-dimethyl-
• 3-(3-ethylphenyl)-2,2-dimethylpropanenitrile
• Benzenepropanenitrile, 3-ethyl-.alpha.,.alpha.-dimethyl-
• DTXSID30928465
• Benzenepropanenitrile, 3-ethyl-alpha,alpha-dimethyl-
• 134123-92-5

• Inchi： 1S/C13H17N/c1-4-11-6-5-7-12(8-11)9-13(2,3)10-14/h5-8H,4,9H2,1-3H3
• InChI Key： VCMOUQMFGFQODR-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)CC1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų